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Compound of Interest

Compound Name: Ethyl-ammonium sulfate

Cat. No.: B3343170

This guide provides a detailed analysis of the chemical formula and molecular weight of
ethylammonium sulfate. The information is structured for researchers, scientists, and
professionals in drug development who require precise chemical data.

Chemical Formula and Composition

Ethylammonium sulfate is an ionic compound. It is composed of two ethylammonium cations
((Cz2HsNHs)™) and one sulfate anion ((SOa4)?7). To determine the overall chemical formula, the
number of atoms for each element is tallied:

Carbon (C): Each of the two ethylammonium ions contains two carbon atoms, resulting in a
total of 4 carbon atoms.

e Hydrogen (H): Each ethylammonium ion has eight hydrogen atoms (5 in the ethyl group and
3 in the ammonium group), for a total of 16 hydrogen atoms.

» Nitrogen (N): There is one nitrogen atom in each of the two ethylammonium ions, making a
total of 2 nitrogen atoms.

» Sulfur (S): The single sulfate ion contains one sulfur atom.
e Oxygen (O): The sulfate ion contains four oxygen atoms.

Therefore, the precise chemical formula for ethylammonium sulfate is CaH16N204S.
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Molecular Weight Calculation

The molecular weight (MW) is the sum of the atomic weights of all atoms present in the
molecule. The calculation is based on the atomic weights of the constituent elements.

Atomic Weight  Total Weight (

Element Symbol Quantity

(g/mol) g/mol )
Carbon C 4 12.011 48.044
Hydrogen H 16 1.008 16.128
Nitrogen N 2 14.007 28.014
Oxygen O 4 15.999 63.996
Sulfur S 1 32.06 32.06
Total 188.242

The calculated molecular weight of ethylammonium sulfate ((C2HsNH3)2S0a4) is 188.242 g/mol .

Logical Workflow for Characterization

The process of determining the chemical formula and molecular weight of a compound like
ethylammonium sulfate involves a logical sequence of analytical steps. This workflow can be
visualized to clarify the relationships between different experimental techniques.
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Sample Preparation

Synthesis of (C2HsNH3)2S0a4

Purification (e.g., Recrystallization)

Provides pure sample for analysis Provides pure sample for analysis Provides pure sample for verification Frovides pure sample for verification

v Chemical Analysis v v Structural & Molecular Weight Verificat#)n

Elemental Analysis (EA) lon Chromatography (IC) Mass Spectrometry (MS) NMR Spectroscopy
Determines %C, %H, %N, %S Determines SO42- content Measures mass-to-charge ratio Confirms structural integrity
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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